4,6-Dichloro-2-(5-methyl-1h-pyrazol-1-yl)pyrimidine
Overview
Description
4,6-Dichloro-2-(5-methyl-1h-pyrazol-1-yl)pyrimidine is a chemical compound that belongs to the class of pyrimidines . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring .
Synthesis Analysis
The synthesis of 4,6-Dichloro-2-(5-methyl-1h-pyrazol-1-yl)pyrimidine involves several steps. The compound has been used in the synthesis of N-substituted azacalix pyrimidines . There are numerous methods for the synthesis of pyrimidines, including oxidative annulation involving anilines, aryl ketones, and DMSO as a methine .Molecular Structure Analysis
The molecular structure of 4,6-Dichloro-2-(5-methyl-1h-pyrazol-1-yl)pyrimidine is characterized by the presence of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms . The compound also contains two chlorine atoms and a methyl group attached to a pyrazol ring .Chemical Reactions Analysis
The chemical reactions involving 4,6-Dichloro-2-(5-methyl-1h-pyrazol-1-yl)pyrimidine are diverse. For instance, cyclic voltammograms of 4,6-dichloropyrimidine show three cathodic waves, arising from sequential cleavage of carbon-chlorine bonds as well as the reduction of pyrimidine .Physical And Chemical Properties Analysis
The physical and chemical properties of 4,6-Dichloro-2-(5-methyl-1h-pyrazol-1-yl)pyrimidine include a predicted boiling point of 301.6±24.0 °C and a predicted density of 1.60±0.1 g/cm3 . The compound is a solid at room temperature .Scientific Research Applications
Anti-Inflammatory Effects
Pyrimidines, including 4,6-dichloro-2-(5-methyl-1H-pyrazol-1-yl)pyrimidine, have shown promise as anti-inflammatory agents. They inhibit key inflammatory mediators such as prostaglandin E₂, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, and certain interleukins. These effects contribute to tissue protection during inflammation .
Biaryl Cross-Coupling Reactions
This compound has been employed in biarylpyrimidine synthesis via cross-coupling reactions. Such reactions enable the construction of diverse chemical structures for various applications .
Regioselective Modifications
Researchers have explored regioselective modifications of pyrimidines. For instance, nucleophilic attack on this compound can lead to C-4 substituted products, which may have unique properties .
Future Directions
The future directions for research on 4,6-Dichloro-2-(5-methyl-1h-pyrazol-1-yl)pyrimidine could involve further exploration of its synthesis methods, chemical reactions, and potential biological activities. Given the broad range of activities exhibited by pyrimidine derivatives, this compound could be a promising candidate for the development of new drugs .
properties
IUPAC Name |
4,6-dichloro-2-(5-methylpyrazol-1-yl)pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2N4/c1-5-2-3-11-14(5)8-12-6(9)4-7(10)13-8/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVOPHXZRMNAQQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=NN1C2=NC(=CC(=N2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101208183 |
Source
|
| Record name | Pyrimidine, 4,6-dichloro-2-(5-methyl-1H-pyrazol-1-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101208183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloro-2-(5-methyl-1h-pyrazol-1-yl)pyrimidine | |
CAS RN |
2102412-65-5 |
Source
|
| Record name | Pyrimidine, 4,6-dichloro-2-(5-methyl-1H-pyrazol-1-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2102412-65-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pyrimidine, 4,6-dichloro-2-(5-methyl-1H-pyrazol-1-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101208183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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